Cas no 3172-99-4 (Coumestrol dimethyl ether)

• Product Name: Coumestrol dimethyl ether
• CAS No: 3172-99-4
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 294927
• PubChem ID: 57653732
• Update Time: 2025-09-23

Coumestrol dimethyl ether Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dimethoxy-
• 3,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
• 3,9-dimethoxy-6H-benzofuro[3,2-c]chromen-6-one
• 3,9-Dimethoxy-6H-benzofuro<3,2-c><1>-benzopyranon-(6)
• 3,9-Dimethoxy-benzofuro[3,2-c]chromen-6-on
• 3,9-dimethoxy-benzofuro[3,2-c]chromen-6-one
• 3,9-Dimethylcoumestan
• 7,12-Dimethoxy-coumestan
• 7,4'-di-O-methylcoumestrol
• Coumestrol dimethyl ether
• Di-O-methylcoumestrol
• 3,9-DI-O-METHYLCOUMESTROL
• J-018517
• 3,9-Di-O-methylcoumesterol
• FT-0706852
• LMPK12090020
• 3172-99-4
• DTXSID60382935
• Coumestrol dimethyl ether, BioReagent, suitable for fluorescence, >=95% (HPLC)
• 3,9-Dimethoxy-6-oxopterocarpene
• 3,9-dimethoxy-(1)benzofuro(3,2-c)chromen-6-one
• DTXCID30333959
• Coumestrol dimethyl ether,3,9-Dimethoxy-6H-benzofuro[3,2-c]chromen-6-one,3,9-Dimethoxy-6-oxopterocarp-6a(11a)-en, 3-Benzofurancarboxylic acid, 2-(2-hydroxy-4-methoxyphenyl)-6-methoxy-, d-lactone

• MDL： MFCD00189420
• Inchi： 1S/C17H12O5/c1-19-9-3-5-11-13(7-9)21-16-12-6-4-10(20-2)8-14(12)22-17(18)15(11)16/h3-8H,1-2H3
• InChI Key： PXHLPCBBXPHBHP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)OC)OC

Computed Properties

• Exact Mass: 296.06800
• Monoisotopic Mass: 296.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 486.1°C at 760 mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.643
• Solubility: DMSO: soluble
• PSA: 61.81000
• LogP: 3.70960

Coumestrol dimethyl ether Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans